2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide

• IUPAC Name: 2,5-dimethoxy-N-[(Z)-1-naphthalen-2-ylethylideneamino]benzenesulfonamide
• InChI: InChI=1S/C20H20N2O4S/c1-14(16-9-8-15-6-4-5-7-17(15)12-16)21-22-27(23,24)20-13-18(25-2)10-11-19(20)26-3/h4-13,22H,1-3H3/b21-14-
• InChI Key: JMNVDVWYRAOWHI-STZFKDTASA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=C(C=CC(=C1)OC)OC)C2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: C/C(=N/NS(=O)(=O)C1=C(C=CC(=C1)OC)OC)/C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide, also known as DNEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide is not fully understood, but studies have suggested that the compound interacts with the cell membrane and induces apoptosis by disrupting the mitochondrial membrane potential. 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide has also been shown to inhibit the activity of enzymes involved in the biosynthesis of ergosterol, a component of the fungal cell membrane.
Biochemical and Physiological Effects:
2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide has been shown to have cytotoxic effects on cancer cells and fungi. Studies have also suggested that 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide may have anti-inflammatory and antioxidant properties. However, the biochemical and physiological effects of 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide on humans have not been extensively studied, and further research is needed to determine the safety and efficacy of the compound.

Advantages and Limitations for Lab Experiments

2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide has several advantages for lab experiments, including its high purity and stability. However, the compound is relatively expensive and may not be readily available in some laboratories. Additionally, the cytotoxic effects of 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide may limit its use in certain experiments.

Future Directions

Future research on 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide could focus on its potential applications in drug discovery and material science. In drug discovery, 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide could be further investigated for its anticancer and antifungal activities, and its mechanism of action could be elucidated. In material science, 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide could be used as a building block for the synthesis of novel MOFs with unique properties. Additionally, the safety and efficacy of 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide in humans could be studied to determine its potential as a therapeutic agent.
Conclusion:
In conclusion, 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide is a chemical compound that has potential applications in various fields, including medicinal chemistry and material science. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide have been discussed in this paper. Further research on 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide could lead to the development of new drugs and materials with unique properties.

Scientific Research Applications

2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide has been investigated for its potential applications in various fields, including medicinal chemistry and material science. In medicinal chemistry, 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide has been studied for its anticancer and antifungal activities. Studies have shown that 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide inhibits the growth of cancer cells and fungi by inducing apoptosis and disrupting the cell membrane. In material science, 2,5-dimethoxy-N'-[1-(2-naphthyl)ethylidene]benzenesulfonohydrazide has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which are materials with potential applications in gas storage, separation, and catalysis.